Cas no 89517-54-4 (3-Heptanone, 1-cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)-)

• Product Name: 3-Heptanone, 1-cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)-
• CAS No: 89517-54-4
• MF: C₁₇H₂₉N₃O
• MW: 291.431664228439
• CID: 597989
• PubChem ID: 13295278
• Update Time: 2025-04-19

3-Heptanone, 1-cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone, 1-cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)-
• 1-cyclohexyl-4,4-dimethyl-2-(1,2,4-triazol-1-yl)heptan-3-one
• 1-Cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)heptan-3-one
• 89517-54-4
• DTXSID00535382

• Inchi： 1S/C17H29N3O/c1-4-10-17(2,3)16(21)15(20-13-18-12-19-20)11-14-8-6-5-7-9-14/h12-15H,4-11H2,1-3H3
• InChI Key： VAHCMIPNUHBHIB-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)CCC)C(CC1CCCCC1)N1C=NC=N1

Computed Properties

• Exact Mass: 291.231062557g/mol
• Monoisotopic Mass: 291.231062557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 47.8Ų